Cas no 19329-67-0 (Semixylenol orange)

Semixylenol orange Properties

Names and Identifiers

• Semixylenol orange
• 2-[carboxymethyl-[[2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-3-methylphenyl]methyl]amino]acetic acid
• SEMIXYLENOL ORANGE IND
• 2,2'-({2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3h-2,1-benzoxathiol-3-yl]-3-methylbenzyl}imino)diacetic acid
• Semi-Xylenol-Orange
• N-(Carboxymethyl)-N-((2-hydroxy-5-(3-(4-hydroxy-3-methylphenyl)-3H-2,1-benzoxathiol-3-yl)-3-methylphenyl)methyl)glycine S,S-dioxide
• Semi-o-cresolphthalexon S
• 3-(3-Methyl-4-hydroxyphenyl)-3-[3-methyl-4-hydroxy-5-[N,N-bis(carboxymethyl)aminomethyl]phenyl]-3H-2,1-benzoxathiole 1,1-dioxide
• 2,2'-((2-Hydroxy-5-(3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-3-methylbenzyl)azanediyl)diacetic acid
• Glycine,N-(carboxymethyl)-N-[[2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3H-2,1-benzoxathiol-3-yl]-3-methylphenyl]methyl]-
• Semi-xylenol orange
• KSC541E1P
• 2,2'-({2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3h-2,1-benzoxathiol-3-yl]-3-methy
• AKOS030228333
• 2,2'-[({2-Hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-1,3-dihydro-2,1lambda~6~-benzoxathiol-3-yl]-3-methylphenyl}methyl)azanediyl]diacetic acid
• 2-[carboxymethyl-[[2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-3-methylphenyl]methyl]amino]acetic acid
• DTXSID20941002
• Glycine, N-(carboxymethyl)-N-((2-hydroxy-5-(3-(4-hydroxy-3-methylphenyl)-3H-2,1-benzoxathiol-3-yl)-3-methylphenyl)methyl)-, S,S-dioxide
• 2,2'-((2-Hydroxy-5-(3-(4-hydroxy-3-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-3-methylbenzyl)azanediyl)diaceticacid
• 2-[(carboxymethyl)({2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-3H-2,1-benzoxathiol-3-yl]-3-methylphenyl}methyl)amino]acetic acid
• 19329-67-0
• 2-[(carboxymethyl)({2-hydroxy-5-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-3H-2,1lambda-benzoxathiol-3-yl]-3-methylphenyl}methyl)amino]acetic acid
• HY-W134020
• [(CARBOXYMETHYL)({2-HYDROXY-5-[3-(4-HYDROXY-3-METHYLPHENYL)-1,1-DIOXO-2,1??-BENZOXATHIOL-3-YL]-3-METHYLPHENYL}METHYL)AMINO]ACETIC ACID
• CS-0198230
• OGODTFKKGYRAQJ-UHFFFAOYSA-N
• G82441
• +Expand

• MDL： MFCD23104413
• InChIKey： OGODTFKKGYRAQJ-UHFFFAOYSA-N
• Inchi： 1S/C26H25NO9S/c1-15-9-18(7-8-21(15)28)26(20-5-3-4-6-22(20)37(34,35)36-26)19-10-16(2)25(33)17(11-19)12-27(13-23(29)30)14-24(31)32/h3-11,28,33H,12-14H2,1-2H3,(H,29,30)(H,31,32)
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C(C([H])([H])[H])C=2[H])O[H])(C2C([H])=C(C([H])([H])[H])C(=C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])C=2[H])O[H])O1)(=O)=O

Computed Properties

• Exact Mass: 527.12500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 527.125
• Heavy Atom Count: 37
• Complexity: 936
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 170

Experimental Properties

• LogP: 3.77740
• PSA: 170.05000
• Refractive Index: 1.675
• Boiling Point: 741.7±60.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 402.3±32.9 °C
• Color/Form: No data available
• Density: 1.5020

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments